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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014

In-Depth Technical Guide: 2-Ethylhexyl Acetate

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Ethylhexyl acetate, tailored for researchers, scientists, and professionals in
drug development.

2-Ethylhexyl acetate is an organic compound, specifically the acetate ester of 2-ethylhexanol.
It is a colorless liquid with a mild, sweet odor and is used in various industrial applications,
including as a solvent for nitrocellulose, resins, and lacquers.

Core Properties: Molecular Formula and Weight

The fundamental chemical identity of 2-Ethylhexyl acetate is defined by its molecular formula
and weight.

e Molecular Formula: C10H2002

e Molecular Weight: 172.26 g/mol [1]

Physicochemical Data

A summary of the key quantitative physicochemical properties of 2-Ethylhexyl acetate is
presented in the table below for easy reference and comparison.
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Property Value Units

Molecular Weight 172.26 g/mol

Density 0.87 g/mL at 25 °C[2][3][4]
Boiling Point 199 °C[2][3][4]1[5][6]
Melting Point -92 °C[2][51[7]

Flash Point 71 °C[2][6]

Refractive Index 1.418 at 20 °C[2][3]
Solubility in Water Slightly soluble

Logical Relationships of Key Properties

The following diagram illustrates the interconnectedness of the core properties of 2-Ethylhexyl
acetate.
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2-Ethylhexyl Acetate

Molecular Formula Physical State
C10H2002 Liquid at STP

Density

0.87 g/mL

Molecular Weight Boiling Point Melting Point
172.26 g/mol 199 °C -92 °C

Figure 1: Core Properties of 2-Ethylhexyl Acetate
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Reactants
(2-Ethylhexanol, Acetic Acid, Catalyst)

Reflux with Dean-Stark Trap

Cool and Filter Catalyst

Wash with NaHCO3 Solution

Dry with Anhydrous MgSO4

Fractional Distillation

Pure 2-Ethylhexyl Acetate

Figure 2: Synthesis Workflow for 2-Ethylhexyl Acetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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